Cas no 1797223-69-8 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}cyclohexanecarboxamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}cyclohexanecarboxamide
• CAS No: 1797223-69-8
• MF: C₁₅H₂₄N₄O
• MW: 276.377263069153
• CID: 5370282
• Update Time: 2025-05-23

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]cyclohexanecarboxamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}cyclohexanecarboxamide

• Inchi： 1S/C15H24N4O/c1-11-9-14(19(2)3)18-13(17-11)10-16-15(20)12-7-5-4-6-8-12/h9,12H,4-8,10H2,1-3H3,(H,16,20)
• InChI Key： JSIPEMYAWOZYCW-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC(C)=CC(N(C)C)=N2)=O)CCCCC1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.9±33.0 °C(Predicted)
• pka: 14.72±0.20(Predicted)

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}cyclohexanecarboxamide

Professional Introduction to Compound with CAS No. 1797223-69-8 and Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl)cyclohexanecarboxamide}

This compound, identified by the CAS number 1797223-69-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. The product name, N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl)cyclohexanecarboxamide, provides detailed insights into its chemical structure, which includes a pyrimidine core modified with a dimethylamino group and a cyclohexyl moiety. These structural features make it a promising candidate for further exploration in medicinal chemistry.

The pyrimidine ring is a crucial component in many biologically active compounds, often serving as a scaffold for drug development. Its ability to interact with various biological targets makes it particularly valuable in the design of novel therapeutic agents. In particular, the presence of the 4-(dimethylamino)-6-methylpyrimidin-2-yl substituent suggests that this compound may exhibit properties such as enhanced solubility or improved binding affinity to biological receptors.

The cyclohexanecarboxamide moiety further contributes to the compound's complexity and potential functionality. Amides are well-known for their role in drug design due to their stability and ability to form hydrogen bonds, which can be critical for interactions with biological targets. The incorporation of a cyclohexyl group into this amide linkage may influence the compound's pharmacokinetic properties, potentially improving its bioavailability or metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. Studies have shown that molecules featuring pyrimidine derivatives can interact with enzymes and receptors involved in various disease pathways. For instance, research has highlighted the potential of pyrimidine-based compounds in targeting kinases and other enzymes implicated in cancer progression. The specific modification of the pyrimidine ring in this compound, with the 4-(dimethylamino)-6-methyl substituents, aligns with these findings and suggests possible applications in oncology research.

In addition to its potential in cancer therapy, this compound may also find applications in other therapeutic areas. Pyrimidine derivatives have been explored for their antimicrobial and anti-inflammatory properties. The structural features of this compound, particularly the amide linkage and the dimethylamino group, could contribute to its ability to modulate biological pathways associated with these conditions.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques, including multi-step reactions and purification methods, are often employed to achieve high yields and purity. The preparation of this compound involves careful consideration of reaction conditions to ensure optimal functional group compatibility and minimize side reactions.

Evaluation of a compound's potential involves rigorous testing across various parameters, including pharmacological activity, toxicity, and pharmacokinetics. In vitro assays are commonly used to assess interactions with biological targets, while animal models provide insights into systemic effects. The combination of computational modeling and experimental validation is essential for understanding a compound's behavior in vivo.

The field of medicinal chemistry is continually evolving, driven by new discoveries and technological advancements. Innovations in drug design methodologies have led to more efficient ways of identifying promising candidates for further development. This compound represents an example of how structural modifications can enhance a molecule's potential therapeutic value.

Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical applications. Such partnerships facilitate the translation of basic research into tangible therapeutic solutions for patients worldwide. The development of novel compounds like this one underscores the importance of interdisciplinary approaches in advancing pharmaceutical sciences.

The future directions for research involving this compound could include exploring its interactions with specific biological targets through structure-activity relationship studies. Additionally, investigating its pharmacokinetic profile would provide valuable insights into its potential as a drug candidate. Advances in biocatalysis and green chemistry may also offer new opportunities for optimizing its synthesis.

In conclusion, the compound with CAS number 1797223-69-8 and product name N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl)cyclohexanecarboxamide represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for further exploration in drug development. As research continues to uncover new applications for pyrimidine-based compounds, this molecule stands out as a promising candidate for future therapeutic interventions.